Cas no 1005514-84-0 (3-amino-Imidazo[1,5-a]pyridine-6-carboxylic acid methyl ester)
![3-amino-Imidazo[1,5-a]pyridine-6-carboxylic acid methyl ester structure](https://www.kuujia.com/scimg/cas/1005514-84-0x500.png)
1005514-84-0 structure
Product name:3-amino-Imidazo[1,5-a]pyridine-6-carboxylic acid methyl ester
3-amino-Imidazo[1,5-a]pyridine-6-carboxylic acid methyl ester Chemical and Physical Properties
Names and Identifiers
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- 3-amino-Imidazo[1,5-a]pyridine-6-carboxylic acid methyl ester
- methyl 3-aminoH-imidazo[1,5-a]pyridine-6-carboxylate
- methyl 3-aminoimidazo[1,5-a]pyridine-6-carboxylate
- 1005514-84-0
- SCHEMBL2085574
- OXIOVRZQQODDCR-UHFFFAOYSA-N
- DA-32733
- DTXSID301228800
-
- Inchi: InChI=1S/C9H9N3O2/c1-14-8(13)6-2-3-7-4-11-9(10)12(7)5-6/h2-5H,1H3,(H2,10,11)
- InChI Key: OXIOVRZQQODDCR-UHFFFAOYSA-N
- SMILES: COC(=O)C1=CN2C(=CN=C2N)C=C1
Computed Properties
- Exact Mass: 191.069477g/mol
- Monoisotopic Mass: 191.069477g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 191.19g/mol
- XLogP3: 1.4
- Topological Polar Surface Area: 69.6Ų
3-amino-Imidazo[1,5-a]pyridine-6-carboxylic acid methyl ester Related Literature
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Shailesh Nagarkar,Taco Nicolai,Christophe Chassenieux,Ashish Lele Phys. Chem. Chem. Phys., 2010,12, 3834-3844
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Weijia An,Huan Wang,Jinpeng Geng,Wenquan Cui,Yong Zhan RSC Adv., 2016,6, 29554-29562
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Chuan-Feng Chen Chem. Commun., 2008, 6128-6130
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Shih-Hsuan Hung,Hiroshi Akiba,Osamu Yamamuro,Taisuke Ozaki RSC Adv., 2020,10, 16527-16536
1005514-84-0 (3-amino-Imidazo[1,5-a]pyridine-6-carboxylic acid methyl ester) Related Products
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